Chromotropic acid disodium salt

Description

Chromotropic acid disodium salt, also known as 4,5-Dihydroxy-2,7-naphthalenedisulfonic Acid Disodium Salt or Disodium chromotropate , is a naphthalene-based reagent with several applications . It is often used as a reagent in determining the systemic herbicide, 2,4-Dichlorophenoxyacetic acid . As an ACS grade quality reagent, it meets stringent regulatory standards for quality and purity, making it suitable for high-purity laboratory applications . Chromotropic acid disodium salt is also utilized as a colorimetric indicator in pharmaceutical manufacturing . It can detect formaldehyde in drugs and aid in the chromatographic analysis of amine compounds . The usefulness of chromotropic acid disodium salt lies in its ability to form a red coloration when it reacts with formaldehyde in sulfuric acid solutions, with the coloration peaking at a wavelength of 580 nm . This reaction is specific to formaldehyde, distinguishing it from other organic species like aldehydes, ketones, and carboxylic acids .

Beyond its applications involving formaldehyde detection and herbicide determination, chromotropic acid disodium salt can be used as a reagent for the analytical detection of various substances, including silver, chlorine, chromium, mercury, titanium, and nitrite . It can also be employed as a chromogenic reagent for quantifying dipyrone in pharmaceutical preparations . A similar chemical compound is chromotropic acid, which has the formula (HO)2C10H4(SO3H)2 .

The compound is available from various suppliers, including Spectrum Chemical , Nordmann , and Carl Roth GmbH + Co. KG . It is typically supplied as a dihydrate with a purity of ≥99% . Safety Data Sheets (SDS) are readily available, providing comprehensive information on its safe handling, storage, and potential hazards .

• CAS No.: 388633-48-5
• Product Name: Chromotropic acid disodium salt
• Molecular Formula: C10H6Na2O8S2
• Molecular Weight: 364.3 g/mol
• IUPAC Name: disodium;4,5-dihydroxynaphthalene-2,7-disulfonate
• Standard InChI: InChI=1S/C10H8O8S2.2Na/c11-8-3-6(19(13,14)15)1-5-2-7(20(16,17)18)4-9(12)10(5)8;;/h1-4,11-12H,(H,13,14,15)(H,16,17,18);;/q;2*+1/p-2
• Standard InChIKey: AFGPCIMUGMJQPD-UHFFFAOYSA-L
• SMILES: C1=C2C=C(C=C(C2=C(C=C1S(=O)(=O)[O-])O)O)S(=O)(=O)[O-].[Na+].[Na+]
• Canonical SMILES: C1=C2C=C(C=C(C2=C(C=C1S(=O)(=O)[O-])O)O)S(=O)(=O)[O-].[Na+].[Na+]
• Synonyms: SODIUM 1,8-DIHYDROXYNAPHTHALENE-3,6-DISULFONATE;VITAS-BB TBB000616;CHROMOTROPIC ACID SODIUM SALT;CHROMOTROPIC SALT;CHROMOTROPIC ACID, NA;CHROMOTROPIC ACID DISODIUM SALT;4,5-DIHYDROXY-2,7-NAPHTHALENEDISULFONIC ACID DISODIUM SALT;4,5-DIHYDROXYNAPHTHALE
• Reference: 1: He HB, Ci YX, Chang WB, Gong WL. Simultaneous determination of iron(III) and vanadium(V) by use of a kinetic-spectrophotometric and rapid mixing flow system. Talanta. 1991 Oct;38(10):1159-62. PubMed PMID: 18965277. 2: Majumdar AK, Chatterjee AB. Chromotropic acid azo dyes of the pyridine series Spectrophotometric determination of nickel and cobalt in the presence of many ions and their simultaneous determination. Talanta. 1966 Jun;13(6):821-8. PubMed PMID: 18959942.
• PubChem Compound: 67220
• Last Modified: Jul 17 2023